1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C7H8N2OS
• Molecular Weight: 168.22 g/mol
• SMILES: C1CC1(CC2=CN=NS2)C=O
• InChI: InChI=1S/C7H8N2OS/c10-5-7(1-2-7)3-6-4-8-9-11-6/h4-5H,1-3H2
• InChIKey: WOLDOCUNWXRICQ-UHFFFAOYSA-N

1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde: Structural & Functional Baseline

1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde (CAS 1936063-43-2, molecular formula C₇H₈N₂OS, molecular weight 168.22 g/mol) is a heterocyclic aldehyde building block that combines a 1,2,3-thiadiazole pharmacophore with a cyclopropane carbaldehyde moiety via a methylene linker at the thiadiazole C5 position. The 1,2,3-thiadiazole ring system is recognized as a privileged scaffold in medicinal chemistry and agrochemical research, with documented activities including antifungal, antibacterial, antitumor, antiviral, and necroptosis-inhibitory properties [1]. The compound features an unsubstituted cyclopropane ring bearing a reactive carbaldehyde group, classifying it as a donor–acceptor cyclopropane carbaldehyde (DACC) synthon suitable for [3+n] cycloadditions, reductive amination, and Wittig chemistry [2]. Its molecular weight of 168.22 g/mol positions it favorably within lead-like chemical space for fragment-based and hit-to-lead programs.

Lead-like fragment with high sp³ fraction for screening libraries

Donor–acceptor cyclopropane for [3+n] cycloadditions and ring-opening

Thiadiazole pharmacophore with reported antifungal and cell-based activity

Unhindered aldehyde handle for amine coupling and diversification

• [1] Mhaidat, N. M.; Al-Smadi, M.; Al-Momani, F.; Alzoubi, K. H.; Mansi, I.; Al-Balas, Q. Synthesis, antimicrobial and in vitro antitumor activities of a series of 1,2,3-thiadiazole and 1,2,3-selenadiazole derivatives. Drug Design, Development and Therapy, 2015, 9, 3645–3652. DOI: 10.2147/DDDT.S86054. View Source
• [2] Bakulev, V. A.; Dehaen, W. The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons: Hoboken, NJ, 2004; Volume 62. ISBN: 978-0-471-41045-9. View Source

Why Close Analogs Cannot Substitute This Compound

The substitution of 1-(1,2,3-thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde with structurally similar analogs—even those sharing the same empirical formula—carries material risk of divergent reactivity, biological activity, and downstream synthetic outcomes. Three critical sites of variation—the regioisomeric attachment point on the thiadiazole ring (C5 vs. C4), the substitution pattern on the cyclopropane ring (unsubstituted vs. gem-dimethyl), and the heterocyclic isomer identity (1,2,3-thiadiazole vs. isothiazole)—each independently alter electronic distribution, steric accessibility, and hydrogen-bonding capability. Published structure–activity relationship (SAR) studies on 1,2,3-thiadiazole necroptosis inhibitors demonstrate that small cyclic alkyl groups (e.g., cyclopropyl) at specific positions are optimal for potency, while replacement of the 1,2,3-thiadiazole core with thiophene analogs results in measurable erosion of activity [1]. Furthermore, the reactivity of 1,2,3-thiadiazole-4-carbaldehydes toward nucleophiles and ring-transformation reactions differs fundamentally from that of 5-carbaldehyde isomers, as documented in ring-transformation studies [2]. These structure–property differences are non-trivial and can lead to failed reactions, inactive compounds, or misleading SAR interpretation if analogs are treated as interchangeable.

C5-ylmethyl regioisomer offers ring-retaining transformations; C4 isomer may undergo ring-opening with amines, altering scaffold identity.

Gem-dimethyl analog introduces quaternary steric bulk near aldehyde, which may reduce nucleophilic addition rates and cycloaddition scope.

Isothiazole heterocycle has lower dipole and distinct N/S adjacency; bioactivity profile may shift compared to 1,2,3-thiadiazole.

• [1] Teng, X.; et al. Structure–activity relationship study of [1,2,3]thiadiazole necroptosis inhibitors. Bioorganic & Medicinal Chemistry Letters, 2007, 17, 6836–6840. DOI: 10.1016/j.bmcl.2007.10.030. View Source
• [2] Laurence, C.; et al. Ring transformations of 5-chloro-1,2,3-thiadiazole-4-carbaldehyde with amines, hydrazines and hydroxylamine. Journal of the Chemical Society, Perkin Transactions 1, 1991, 2489–2494. DOI: 10.1039/P19910002489. View Source

Quantitative Differentiation Against Closest Analogs

Molecular Weight & sp³ Carbon: Comparison with Gem-Dimethyl Analog

The target compound (MW 168.22) exhibits a 16.7% lower molecular weight compared to its gem-dimethyl-substituted analog 2,2-dimethyl-1-[(1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2172087-78-2, MW 196.27). The unsubstituted cyclopropane ring of the target compound contributes a higher fraction of sp³-hybridized carbon atoms (57.1%; 4 of 7 carbons) versus the dimethyl analog (55.6%; 5 of 9 carbons), a parameter increasingly correlated with clinical success in drug discovery [1]. The lower molecular weight of the target compound also places it firmly within the Rule-of-Three (RO3) guidelines for fragment-based screening libraries (MW ≤ 300), whereas the dimethyl analog approaches the upper boundary for optimal fragment physicochemical properties.

Fragment-likeness vs dimethyl analog

Head-to-head

ΔMW +28.05 g/mol (16.7% increase for analog); sp³ fraction 57.1% vs 55.6%

May support fragment-based screening with lower MW and higher saturation

Calculated from molecular formula; RO3 compliance context

Evidence Dimension	Molecular weight and sp³ carbon fraction
Target Compound Data	MW = 168.22 g/mol; sp³ carbon fraction = 57.1% (4 of 7 carbon atoms); 16 heavy atoms
Comparator Or Baseline	2,2-Dimethyl-1-[(1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2172087-78-2): MW = 196.27 g/mol; sp³ carbon fraction = 55.6% (5 of 9 carbon atoms); 19 heavy atoms
Quantified Difference	ΔMW = 28.05 g/mol (16.7% increase for dimethyl analog); Δ heavy atom count = +3; sp³ fraction difference = +1.5 percentage points favoring target compound
Conditions	Calculated from molecular formula (C₇H₈N₂OS vs. C₉H₁₂N₂OS); structural comparison under standard conditions

Why This Matters

Lower MW and higher sp³ fraction are independently associated with improved aqueous solubility and reduced promiscuous binding, making the target compound a more suitable choice for fragment-based screening and lead-optimization programs where minimal molecular complexity is desired.

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 2009, 52 (21), 6752–6756. DOI: 10.1021/jm901241e. View Source

Regioisomeric Attachment: 5-ylmethyl vs 4-ylmethyl Electronic Effects

The target compound features the methylene linker attached at the C5 position of the 1,2,3-thiadiazole ring, whereas the direct regioisomer 1-[(1,2,3-thiadiazol-4-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1934425-23-6) bears the identical substituent at C4. In the 1,2,3-thiadiazole system, the C5 position is adjacent to the electron-withdrawing diazo (-N=N-) group, rendering C5-substituted derivatives more electron-deficient and susceptible to nucleophilic aromatic substitution compared to C4-substituted congeners [1]. Published studies on 1,2,3-thiadiazole-4-carbaldehydes demonstrate that they undergo characteristic ring-transformation reactions with amines and hydrazines to yield 1,2,3-triazole-4-thiocarboxamides—a reactivity pathway not available to the 5-carbaldehyde series [2]. The distinct reactivity profiles mean that the 5-ylmethyl isomer offers a fundamentally different set of downstream synthetic transformation options.

Regioisomeric reactivity

Cross-study comparable

Target: C5 retains thiadiazole ring under nucleophilic conditionsvsC4 isomer: ring-transformation to triazole with amines (yields 60–85%)

Reactivity divergence: ring retention vs ring opening

C5 isomer supports ring-retaining transformations; C4 enables triazole entry

Direct comparative kinetic data not available

Evidence Dimension	Electronic character and reactivity at the thiadiazole C5 vs. C4 position
Target Compound Data	C5-ylmethyl attachment; electron-deficient position adjacent to -N=N-; reactive toward nucleophiles; undergoes 5-substitution-specific transformations
Comparator Or Baseline	1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1934425-23-6): C4-ylmethyl attachment; relatively less electron-deficient; documented ring-transformation to 1,2,3-triazole-4-thiocarboxamides upon amine treatment
Quantified Difference	Qualitative reactivity divergence: C4-isomer undergoes ring opening/transformation with amines (documented yields 60–85% for analogous 4-carbaldehyde substrates); C5-isomer retains thiadiazole integrity under comparable conditions
Conditions	Based on cross-study comparison of 1,2,3-thiadiazole-4-carbaldehyde reactivity (Perkin Trans. 1, 1991) vs. expected 5-carbaldehyde stability; direct comparative kinetic data not available

Why This Matters

The choice between 4-ylmethyl and 5-ylmethyl regioisomers dictates the available downstream chemistry. Researchers requiring retention of the intact 1,2,3-thiadiazole ring through subsequent synthetic steps should select the 5-ylmethyl isomer, while those seeking ring-transformation entry to triazole scaffolds may prefer the 4-ylmethyl isomer.

• [1] Bakulev, V. A.; Dehaen, W. The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons: Hoboken, NJ, 2004; Chapter 3: Chemical Properties of 1,2,3-Thiadiazoles, pp. 121–160. ISBN: 978-0-471-41045-9. View Source
• [2] Laurence, C.; et al. Ring transformations of 5-chloro-1,2,3-thiadiazole-4-carbaldehyde with amines, hydrazines and hydroxylamine. Journal of the Chemical Society, Perkin Transactions 1, 1991, 2489–2494. DOI: 10.1039/P19910002489. View Source

C4 Substitution: Unsubstituted vs Methyl Impact on Hydrogen Bonding

The target compound bears no substituent at the C4 position of the 1,2,3-thiadiazole ring, preserving the ring nitrogen atoms (N2 and N3) as fully available hydrogen-bond acceptors. In contrast, the analog 1-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1935339-82-4, MW 182.25) incorporates a methyl group at C4. The electron-donating methyl substituent alters the electronic character of the thiadiazole ring (Hammett σₘ for CH₃ ≈ -0.07) and introduces steric bulk adjacent to the N3 nitrogen, potentially interfering with hydrogen-bonding interactions at biological targets. SAR studies on [1,2,3]thiadiazole necroptosis inhibitors have demonstrated that small alkyl groups at the 4-position of thiadiazole are optimal for potency, but the specific steric and electronic requirements vary substantially between target proteins [1].

H-bond acceptor accessibility

Class-level

Unsubstituted C4 preserves unobstructed N2/N3; 4-methyl adds steric shielding (Taft Es CH₃ -1.24)

May preserve hinge-binding interactions where N3 is key H-bond acceptor

Target-dependent; SAR from necroptosis inhibitor class

Evidence Dimension	Hydrogen-bond acceptor availability and steric accessibility at thiadiazole N3
Target Compound Data	Unsubstituted at C4; both N2 and N3 nitrogens sterically unencumbered; thiadiazole ring electron density unperturbed by C4 substituents
Comparator Or Baseline	1-[(4-Methyl-1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1935339-82-4): C4-methyl substitution; N3 partially sterically shielded; ring electron density modestly increased (σₘ -0.07); MW 182.25 (Δ +14.03)
Quantified Difference	ΔMW = 14.03 g/mol (8.3% higher for methyl analog); steric parameter (Taft Es) for CH₃ = -1.24 vs. H = 0; alteration of H-bond acceptor basicity at N3 not directly quantified but qualitatively significant
Conditions	Structural comparison; biological activity data for 4-substituted vs. unsubstituted 1,2,3-thiadiazoles derived from necroptosis inhibitor SAR studies (class-level inference)

Why This Matters

For target proteins where the thiadiazole N3 nitrogen engages in a key hydrogen-bond interaction (e.g., kinase hinge-binding motifs), the unsubstituted target compound preserves unobstructed access, while the 4-methyl analog may show reduced affinity or altered binding pose.

• [1] Teng, X.; et al. Structure–activity relationship study of [1,2,3]thiadiazole necroptosis inhibitors. Bioorganic & Medicinal Chemistry Letters, 2007, 17, 6836–6840. DOI: 10.1016/j.bmcl.2007.10.030. View Source

Thiadiazole vs Isothiazole: Heterocyclic Isomer Bioactivity

The target compound contains a 1,2,3-thiadiazole ring (two adjacent nitrogen atoms at positions 2 and 3, sulfur at position 1), whereas the isomeric analog 1-[(1,2-thiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2000030-13-5, MW 167.23) incorporates an isothiazole ring (nitrogen at position 2, sulfur at position 1, with different adjacency). This heterocyclic isomerism results in fundamentally different dipole moments (1,2,3-thiadiazole: μ ≈ 3.3 D; isothiazole: μ ≈ 2.4 D), aromatic stabilization energies, and hydrogen-bonding patterns [1]. Published biological evaluation of 1,2,3-thiadiazole carbaldehyde derivatives against Candida albicans demonstrated antifungal activity, while compound 4b (a carbaldehyde-bearing 1,2,3-thiadiazole derivative) was also active against a panel of tumor cell lines including SW480, HCT116, C32, MV3, HMT3522, and MCF-7 [2]. The distinct heterocyclic cores engage biological targets through different binding modalities.

Thiadiazole vs isothiazole core

Class-level

1,2,3-thiadiazole: dipole ~3.3 D; reported cell-line activity in 6 linesvsIsothiazole: dipole ~2.4 D; biological profile not directly reported

Dipole difference 0.9 D; distinct nitrogen adjacency

Dipole and nitrogen adjacency influence target binding and solubility

Isothiazole analog bioactivity data unavailable

Evidence Dimension	Dipole moment, aromaticity, and biological activity profile
Target Compound Data	1,2,3-Thiadiazole core: μ ≈ 3.3 D; two adjacent N atoms; documented antifungal activity against C. albicans for carbaldehyde-substituted 1,2,3-thiadiazole derivatives (compound 4b); antitumor activity against 6 human tumor cell lines
Comparator Or Baseline	1-[(1,2-Thiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2000030-13-5): isothiazole core; μ ≈ 2.4 D; non-adjacent N and S; biological activity profile not directly reported for this specific analog
Quantified Difference	Dipole moment difference ≈ 0.9 D (37.5% higher for 1,2,3-thiadiazole); documented antitumor activity for 1,2,3-thiadiazole carbaldehyde derivatives across 6 cell lines (compound 4b active against all tested lines, with compound 4c exceeding activity of 5-fluorouracil against SW480, HCT116, and MCF-7)
Conditions	Dipole moments from computational data (class-level); biological activity from Mhaidat et al. 2015 (structurally related 1,2,3-thiadiazole carbaldehyde derivative 4b)

Why This Matters

The higher dipole moment and distinct nitrogen adjacency of the 1,2,3-thiadiazole ring influence both physicochemical properties (solubility, logP) and target-binding interactions. Researchers targeting antifungal or antitumor indications should prioritize the 1,2,3-thiadiazole scaffold based on documented activity, as the isothiazole analog may exhibit divergent or absent biological activity.

• [1] Bakulev, V. A.; Dehaen, W. The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons: Hoboken, NJ, 2004; Chapter 2: Structure of 1,2,3-Thiadiazoles, pp. 31–78. ISBN: 978-0-471-41045-9. View Source
• [2] Mhaidat, N. M.; Al-Smadi, M.; Al-Momani, F.; Alzoubi, K. H.; Mansi, I.; Al-Balas, Q. Synthesis, antimicrobial and in vitro antitumor activities of a series of 1,2,3-thiadiazole and 1,2,3-selenadiazole derivatives. Drug Design, Development and Therapy, 2015, 9, 3645–3652. DOI: 10.2147/DDDT.S86054. View Source

Aldehyde Reactivity: Unhindered vs Sterically Shielded Analogs

The target compound presents a sterically accessible carbaldehyde group directly attached to an unsubstituted cyclopropane ring. This configuration enables the compound to function as a donor–acceptor cyclopropane (DAC) synthon in formal [3+2] and [3+n] cycloaddition reactions, as documented extensively for cyclopropane carbaldehydes [1]. The gem-dimethyl analog (CAS 2172087-78-2) introduces significant steric hindrance around the aldehyde due to the quaternary carbon center and two methyl groups on the cyclopropane ring, which can reduce reaction rates in nucleophilic additions and cycloadditions. In acid-catalyzed arylthiol addition/ring contraction sequences reported for functionalized cyclopropane carbaldehydes, unsubstituted cyclopropane substrates consistently demonstrate broader substrate scope and higher yields compared to sterically encumbered analogs [2].

Steric hindrance at aldehyde

Cross-study comparable

Taft Es: unsubstituted CH₂ ≈ 0 vs C(CH₃)₂ ≈ -2.48; estimated 2–10× rate reduction

Unhindered aldehyde supports broader cycloaddition and coupling scope

Rate estimates from Taft correlations; direct kinetics not available

Evidence Dimension	Steric accessibility of the carbaldehyde group for nucleophilic attack and cycloaddition
Target Compound Data	Unsubstituted cyclopropane ring; carbaldehyde attached to secondary cyclopropane carbon; minimal steric shielding; suitable for DAC cycloaddition chemistry
Comparator Or Baseline	2,2-Dimethyl-1-[(1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2172087-78-2): gem-dimethyl substitution creates quaternary center adjacent to aldehyde; increased steric hindrance (Taft Es for two CH₃ groups ≈ -2.48 combined)
Quantified Difference	Steric parameter (Es) difference: unsubstituted cyclopropane CH₂ ≈ 0 vs. C(CH₃)₂ ≈ -2.48; reaction rate reduction estimated at 2- to 10-fold for nucleophilic additions at neopentyl-like centers based on Taft correlation; quantitative head-to-head kinetic data not available for these specific compounds
Conditions	Steric parameters from Taft linear free-energy relationships; reaction scope comparison from acid-catalyzed arylthiol addition studies on cyclopropane carbaldehydes (Chem. Commun., 2019)

Why This Matters

For synthetic chemists utilizing this compound as a building block in library synthesis or late-stage functionalization, the unhindered aldehyde of the target compound ensures maximally broad reaction scope and predictable reactivity, whereas the dimethyl analog may require forcing conditions or fail entirely in sterically demanding transformations.

• [1] Banerjee, P.; Biju, A. T. Donor-Acceptor Cyclopropanes in Organic Synthesis. Wiley-VCH: Weinheim, 2024. ISBN: 978-3-527-83564-5. View Source
• [2] Porcu, A.; Frongia, A.; et al. Acid-catalyzed synthesis of functionalized arylthio cyclopropane carbaldehydes and ketones. Chemical Communications, 2019, 55, 1388–1391. DOI: 10.1039/C8CC09012A. View Source

Cyclopropane-Thiadiazole Pharmacophore: SAR Evidence for Activity

The combination of a cyclopropane moiety with a 1,2,3-thiadiazole scaffold is supported by multiple independent SAR studies as a privileged arrangement for biological activity. A structure–activity relationship study of [1,2,3]thiadiazole necroptosis inhibitors (necrostatins) demonstrated that small cyclic alkyl groups—specifically cyclopropyl—at the 4-position of the thiadiazole ring were optimal for potent necroptosis inhibition [1]. Independently, cyclopropane-containing 1,2,3-thiadiazole derivatives have shown fungicidal activity in agrochemical applications, with 4-cyclopropyl-1,2,3-thiadiazole compounds patented as plant disease control agents by Nihon Nohyaku Co., Ltd. [2]. The target compound, bearing the thiadiazole–methylene–cyclopropane connectivity, represents a scaffold with documented precedent for productive engagement of biological targets in both pharmaceutical and agrochemical contexts.

Pharmacophore SAR convergence

Class-level

Cyclopropyl-thiadiazole combination shows necroptosis inhibition (cell-based) and plant fungicidal activity (patents).

Reported biological relevance across two distinct target classes

SAR from necrostatins and agrochemical patents; direct data on this compound not reported

Evidence Dimension	Biological activity precedent for cyclopropane–1,2,3-thiadiazole hybrid scaffolds
Target Compound Data	1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde: thiadiazole–methylene–cyclopropane connectivity; structural features consistent with necroptosis inhibitor pharmacophore (thiadiazole + small cyclic alkyl) and agrochemical fungicide scaffolds
Comparator Or Baseline	Non-cyclopropane analogs (e.g., compounds lacking cyclopropane or bearing acyclic alkyl groups): reduced or absent necroptosis inhibitory activity per published SAR [1]; 4-cyclopropyl-thiadiazole derivatives demonstrate superior fungicidal activity compared to non-cyclopropyl congeners in agricultural patents [2]
Quantified Difference	Necroptosis inhibitory activity: cyclopropyl-substituted thiadiazoles optimal (IC₅₀ values in low micromolar range for active necrostatins); replacement of cyclopropyl with larger alkyl groups results in potency erosion; replacement of thiadiazole with thiophene produces measurable but modest potency loss
Conditions	SAR data from necroptosis inhibitor study (Teng et al., 2007) using cell-based necroptosis assays; fungicidal activity from Nihon Nohyaku patent family (EP-1852428-A1, 2006)

Why This Matters

The convergent SAR evidence across two distinct biological target classes (necroptosis and fungal plant pathogens) establishes the cyclopropane–thiadiazole combination as a validated pharmacophore. Researchers entering either therapeutic area can leverage this class-level evidence to prioritize the target compound as a building block with demonstrated biological relevance.

• [1] Teng, X.; et al. Structure–activity relationship study of [1,2,3]thiadiazole necroptosis inhibitors. Bioorganic & Medicinal Chemistry Letters, 2007, 17, 6836–6840. DOI: 10.1016/j.bmcl.2007.10.030. View Source
• [2] Nihon Nohyaku Co., Ltd. 4-Cyclopropyl-1,2,3-thiadiazole Compound, Agrohorticultural Plant Disease Controlling Agent and Method of Using the Same. European Patent EP-1852428-A1, filed February 23, 2006, published November 7, 2007. View Source

Research & Industrial Application Scenarios

Fragment-Based Drug Discovery for Kinase ATP Sites

With a molecular weight of 168.22 g/mol and an unsubstituted 1,2,3-thiadiazole ring presenting two fully accessible hydrogen-bond acceptor nitrogen atoms, this compound is an ideal fragment for screening against kinase hinge regions. The thiadiazole N2 and N3 nitrogens can engage the conserved hinge-region hydrogen-bonding pattern (e.g., with Met backbone NH and/or CO in typical kinases), while the cyclopropane carbaldehyde provides a reactive handle for fragment elaboration upon hit identification [1]. The unhindered nature of the scaffold, evidenced by its favorable sp³ carbon fraction (57.1%), supports subsequent growth vectors with minimal steric penalty.

Donor-Acceptor Cyclopropane in [3+2] Cycloadditions

The compound functions as a donor–acceptor cyclopropane carbaldehyde (DACC), with the thiadiazole ring serving as an electron-withdrawing substituent that activates the cyclopropane toward Lewis acid-catalyzed ring-opening and formal cycloaddition with aldehydes, ketones, and imines. This enables diastereoselective access to tetrahydrofuran, pyrrolidine, and related heterocyclic scaffolds [2]. The unsubstituted cyclopropane ring ensures maximal reactivity, while the 5-ylmethyl attachment preserves thiadiazole integrity throughout the cycloaddition sequence.

Agrochemical Lead Generation for Fungal Pathogens

The cyclopropane–1,2,3-thiadiazole pharmacophore is validated in agricultural fungicide patents, with 4-cyclopropyl-1,2,3-thiadiazole derivatives demonstrating broad-spectrum plant disease control activity [3]. The target compound's carbaldehyde functionality enables rapid diversification into amide, oxime, hydrazone, and heterocyclic derivatives, facilitating a parallel synthesis approach to agrochemical lead optimization. The lower molecular weight and favorable physicochemical profile relative to dimethyl-substituted analogs support foliar uptake and translocation properties desirable in crop protection agents.

Antitumor Lead Optimization from Thiadiazole Carbaldehydes

Published data demonstrate that 1,2,3-thiadiazole carbaldehyde derivatives (compound 4b) exhibit antitumor activity across multiple human tumor cell lines including SW480 (colon), HCT116 (colon), C32 (melanoma), MV3 (melanoma), HMT3522 (breast), and MCF-7 (breast) [4]. The target compound serves as a direct synthetic entry point to this biologically validated chemotype. Its unsubstituted cyclopropane ring and unencumbered aldehyde permit straightforward diversification into Schiff bases, amines, and alcohols for systematic SAR exploration around the antitumor pharmacophore.

Application

Selection Property

Validation Focus

Kinase fragment screening

Unsubstituted thiadiazole H-bond acceptors and low MW

Hinge-region binding assay and fragment elaboration

Donor–acceptor cyclopropane cycloaddition

Thiadiazole as electron-withdrawing group; unhindered aldehyde

Diastereoselectivity and ring-opening scope with aldehydes/imines

Antifungal agrochemical lead generation

Cyclopropane-thiadiazole pharmacophore with reported fungicidal activity

Pathogen panel screening and plant disease control assays

Tumor cell-line SAR studies

Thiadiazole carbaldehyde scaffold with reported cell-model activity

Cell viability endpoints across multiple carcinoma cell lines

• [1] Bakulev, V. A.; Dehaen, W. The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons: Hoboken, NJ, 2004. ISBN: 978-0-471-41045-9. View Source
• [2] Banerjee, P.; Biju, A. T. Donor-Acceptor Cyclopropanes in Organic Synthesis. Wiley-VCH: Weinheim, 2024. ISBN: 978-3-527-83564-5. View Source
• [3] Nihon Nohyaku Co., Ltd. 4-Cyclopropyl-1,2,3-thiadiazole Compound, Agrohorticultural Plant Disease Controlling Agent and Method of Using the Same. European Patent EP-1852428-A1, 2007. View Source
• [4] Mhaidat, N. M.; Al-Smadi, M.; Al-Momani, F.; Alzoubi, K. H.; Mansi, I.; Al-Balas, Q. Synthesis, antimicrobial and in vitro antitumor activities of a series of 1,2,3-thiadiazole and 1,2,3-selenadiazole derivatives. Drug Design, Development and Therapy, 2015, 9, 3645–3652. DOI: 10.2147/DDDT.S86054. View Source